Cas no 1361766-22-4 (6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile)

• Product Name: 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile
• CAS No: 1361766-22-4
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912789
• Update Time: 2025-06-15

6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-10-3-1-2-9(12(10)15)11-5-4-8(6-7-17)13(16)18-11/h1-5H,6H2
• InChI Key： XFHIODFGOHYSHS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(CC#N)=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile

Comprehensive Overview of 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile (CAS No. 1361766-22-4)

The compound 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile (CAS No. 1361766-22-4) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2,3-dichlorophenyl and fluoropyridine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile is its versatility. The presence of both fluorine and nitrile groups enhances its reactivity, allowing for further functionalization. This property is particularly relevant in the context of green chemistry, where scientists are striving to develop sustainable synthetic routes. The compound’s potential role in catalysis and material science is also being investigated, aligning with the global push for eco-friendly industrial processes.

In recent years, the demand for fluorinated pyridines like 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile has surged due to their applications in precision medicine. Fluorine incorporation often improves the pharmacokinetic properties of drug candidates, such as metabolic stability and membrane permeability. This trend is reflected in the increasing number of PubMed and SciFinder entries related to fluorinated heterocycles, highlighting their importance in modern medicinal chemistry.

Another area where 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile shows promise is in agrochemical innovation. The dichlorophenyl group is a common motif in herbicides and pesticides, and its combination with a fluoropyridine backbone could lead to novel crop protection solutions. With the rising global focus on food security and sustainable agriculture, this compound is poised to play a pivotal role in addressing challenges like pest resistance and environmental impact.

From a synthetic perspective, the preparation of 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile involves multi-step organic transformations, including cross-coupling reactions and nucleophilic substitutions. These methods are frequently discussed in organic chemistry forums and research publications, as they are critical for achieving high yields and purity. The compound’s CAS No. 1361766-22-4 is often referenced in patent literature, underscoring its commercial and academic significance.

Looking ahead, the exploration of 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile is expected to expand into emerging fields like bioconjugation and molecular imaging. Its ability to serve as a bioorthogonal probe or fluorescent tag could revolutionize diagnostic and therapeutic technologies. As the scientific community continues to uncover its potential, this compound will likely remain a focal point of interdisciplinary research.